5-(3,4-dichlorophenyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazole-2(3H)-thione

• IUPAC Name: 4-(3,4-dichlorophenyl)-3-[3-(trifluoromethyl)phenyl]-1H-imidazole-2-thione
• InChI: InChI=1S/C16H9Cl2F3N2S/c17-12-5-4-9(6-13(12)18)14-8-22-15(24)23(14)11-3-1-2-10(7-11)16(19,20)21/h1-8H,(H,22,24)
• InChI Key: FNOAUKGRHRBLPY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N2C(=CNC2=S)C3=CC(=C(C=C3)Cl)Cl)C(F)(F)F
• Molecular Formula: C16H9Cl2F3N2S
• Molecular Weight: 389.2 g/mol

Description

5-(3,4-dichlorophenyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazole-2(3H)-thione, also known as DTT or Thio-DTT, is a chemical compound that has been widely used in scientific research. This compound has been shown to have various biochemical and physiological effects, making it an important tool for understanding the mechanisms of action of different biological processes.

Scientific Research Applications

Synthesis and Antimicrobial Evaluation

Research into compounds structurally related to "5-(3,4-dichlorophenyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazole-2(3H)-thione" has led to the development of new antimicrobial agents. For instance, the synthesis of new Mannich bases bearing a 1,3,4-oxadiazoline ring system demonstrated promising antimicrobial activities against various microorganisms. This research exemplifies the compound's potential as a precursor or analog in creating effective antimicrobial agents (JagadeeshPrasad et al., 2015).

Crystal Structure and Molecular Design

The study of molecular structures similar to "this compound" has enhanced our understanding of chemical interactions and bonding. For instance, the analysis of crystal structures of related compounds has shed light on the spatial arrangement of molecules, which is crucial for designing compounds with specific properties. Such research aids in the development of novel materials with tailored characteristics for various applications (Sharma et al., 2017).

Photophysical and Electrochemical Properties

The exploration of photophysical and electrochemical properties of related imidazole derivatives reveals the compound's potential in material science, particularly in the development of new luminescent materials or electrochemical sensors. Research into these properties can lead to innovations in electronic devices, energy storage, and conversion technologies (Wang et al., 2021).

Corrosion Inhibition

Arylamino substituted mercaptoimidazole derivatives, similar to the target compound, have been investigated as corrosion inhibitors for carbon steel in acidic media. These studies are critical for industrial applications, where the prevention of material degradation is of paramount importance. The efficacy of such inhibitors underscores the compound's relevance in the development of protective coatings and treatments for metals (Duran et al., 2021).